Cas no 1032758-89-6 (tert-butyl N-methyl-N-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylcarbamate)

• Product Name: tert-butyl N-methyl-N-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylcarbamate
• CAS No: 1032758-89-6
• MF: C₁₆H₂₆BN₃O₄
• MW: 335.206344127655
• CID: 5619420
• PubChem ID: 58234002
• Update Time: 2023-11-24

tert-butyl N-methyl-N-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-methyl-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyrimidinyl]-, 1,1-dimethylethyl ester
• EN300-28296296
• 1032758-89-6
• SCHEMBL1180889
• AHJZLFKWZXBTPD-UHFFFAOYSA-N
• E85847
• tert-butyl N-methyl-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]carbamate
• tert-butyl methyl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)carbamate
• tert-butyl methyl5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylcarbamate
• Carbamic acid, N-methyl-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyrimidinyl]-, 1,1-dimethylethyl ester
• tert-butyl N-methyl-N-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylcarbamate

• Inchi： 1S/C16H26BN3O4/c1-14(2,3)22-13(21)20(8)12-18-9-11(10-19-12)17-23-15(4,5)16(6,7)24-17/h9-10H,1-8H3
• InChI Key： AHJZLFKWZXBTPD-UHFFFAOYSA-N
• SMILES： O1B(C2=CN=C(N(C)C(=O)OC(C)(C)C)N=C2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 335.2016365g/mol
• Monoisotopic Mass: 335.2016365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 436.4±37.0 °C(Predicted)
• pka: 1.59±0.10(Predicted)